4-(p-Cyanophenyl)butyraldehyde

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 4-(4-oxobutyl)benzonitrile
• InChI: InChI=1S/C11H11NO/c12-9-11-6-4-10(5-7-11)3-1-2-8-13/h4-8H,1-3H2
• InChI Key: KXQGRCMHTJUCJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCC=O)C#N

Description

4-(p-Cyanophenyl)butyraldehyde is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.8 g of p-(4,4-ethylenedioxybutyl)benzonitrile, 56 ml of tetrahydrofuran and 56 ml of 10% hydrochloric acid was stirred for 3 hours at room temperature and then left to stand overnight. Thereafter, the reaction mixture was diluted with water and extracted three times with diethyl ether. The organic phases were washed twice with water, dried over magnesium sulphate, filtered and concentrated. There were obtained 2.6 g of 4-(p-cyanophenyl)butyraldehyde which was processed without additional purification.